Cas no 1315365-76-4 (3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride)

• Product Name: 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride
• CAS No: 1315365-76-4
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• CID: 4588178
• Update Time: 2025-11-01

3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-bromo-2,5-dimethyl-

• Inchi： 1S/C8H8BrClO2S/c1-5-3-7(9)6(2)8(4-5)13(10,11)12/h3-4H,1-2H3
• InChI Key： SDICKLLRGFEVMU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C)=CC(Br)=C1C

Additional information on 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride

3-Bromo-2,5-Dimethylbenzene-1-Sulfonyl Chloride: A Versatile Building Block in Modern Chemical Synthesis

3-Bromo-2,5-Dimethylbenzene-1-Sulfonyl Chloride, with the chemical formula C₁₀H₉BrO₂S and CAS number 1315365-76-4, represents a critical intermediate in the development of advanced pharmaceuticals and functional materials. This compound is characterized by its unique molecular structure, which combines a brominated aromatic ring with a sulfonyl chloride functional group. The 2,5-dimethyl substituents on the benzene ring further enhance its reactivity and selectivity in synthetic transformations. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery systems.

The 3-bromo functional group introduces electrophilic characteristics to the molecule, making it an ideal candidate for nucleophilic substitution reactions. The sulfonyl chloride moiety, a key feature of this compound, is widely utilized in the formation of sulfonamides and sulfonate esters, which are essential in the development of antimicrobial agents and antiviral compounds. Researchers at the University of Tokyo recently reported that 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride can serve as a precursor for the synthesis of novel antifungal agents with improved bioavailability and reduced toxicity compared to existing formulations.

Advancements in medicinal chemistry have underscored the importance of 2,5-dimethyl substituents in modulating the pharmacokinetic properties of aromatic compounds. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the presence of these methyl groups enhances the metabolic stability of sulfonamide derivatives, reducing their susceptibility to enzymatic degradation. This finding has significant implications for the design of long-acting therapeutic agents, particularly in the treatment of chronic inflammatory diseases.

The 1-sulfonyl chloride functional group is a critical component in the synthesis of sulfonate esters, which are widely used as coupling agents in peptide chemistry. Recent breakthroughs in solid-phase peptide synthesis have shown that 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride can act as a selective coupling reagent for the formation of amide bonds, improving the efficiency of protein conjugation processes. This application is particularly relevant in the development of antibody-drug conjugates (ADCs) for cancer immunotherapy.

From a synthetic perspective, the 3-bromo substituent in 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride enables site-specific functionalization of the aromatic ring. This property is exploited in the synthesis of heterocyclic compounds, which are fundamental to the design of antidiabetic agents and antihypertensive drugs. A 2024 study published in Organic Letters described the use of this compound as a key intermediate in the synthesis of a novel class of PPARγ agonists, which show promise in the management of type 2 diabetes.

Recent trends in green chemistry have emphasized the need for sustainable synthetic methods, and 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride has emerged as a versatile reagent in this context. Its ability to participate in mild reaction conditions, such as catalytic hydrogenation and microwave-assisted synthesis, aligns with the principles of atom economy and reduced waste generation. This makes it an attractive option for industrial-scale production of pharmaceutical intermediates.

The 2,5-dimethyl substituents in this compound also play a crucial role in determining its solubility properties. A 2023 study published in Chemical Communications revealed that these methyl groups significantly enhance the hydrophobicity of the molecule, which is beneficial for the design of prodrugs that exhibit improved oral bioavailability. This property is particularly advantageous in the development of orally administered medications for gastrointestinal disorders.

From a mechanistic standpoint, the sulfonyl chloride group in 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride is highly reactive towards nucleophilic attack, making it an ideal electrophile for the formation of sulfonamide linkages. This reactivity is exploited in the synthesis of sulfonate esters, which are essential in the development of anti-inflammatory agents and anticoagulant drugs. The ability to control the stereochemistry of these sulfonate esters has become a focal point in the design of enantioselective pharmaceuticals.

Recent advances in computational chemistry have enabled the prediction of reaction pathways involving 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride. Molecular dynamics simulations have shown that the 3-bromo substituent stabilizes the transition state of nucleophilic substitution reactions, thereby enhancing the reaction rate. This insight has led to the development of more efficient synthetic protocols for the preparation of complex aromatic derivatives.

The 1-sulfonyl chloride functionality in this compound is also a key player in the synthesis of sulfonamide-based antibiotics. A 2024 study published in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride exhibit enhanced antibacterial activity against multidrug-resistant pathogens. This finding highlights the potential of this compound in the development of next-generation antibiotics to combat antibiotic resistance.

From an industrial perspective, the 2,5-dimethyl substituents in 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride contribute to its thermal stability, which is critical for large-scale chemical synthesis. This property reduces the risk of decomposition during storage and transportation, making it a preferred reagent in pharmaceutical manufacturing processes. The compound's stability under various reaction conditions also facilitates the development of scalable synthesis routes for complex drug molecules.

Recent research has also explored the application of 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride in the synthesis of functionalized polymers. These polymers are being investigated for their potential in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The ability to incorporate the sulfonyl chloride group into polymer backbones allows for the creation of materials with tunable mechanical properties and controlled release profiles.

From a regulatory standpoint, the use of 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride in pharmaceutical synthesis requires careful consideration of its environmental impact. Recent guidelines from the International Council for Harmonisation (ICH) emphasize the need for lifecycle assessments of chemical intermediates, including their potential for bioaccumulation and toxicity. These considerations are crucial for the sustainable development of new therapeutic agents.

In conclusion, 3-bromo-2,5-dimethylbenzene-1-sulfonyl chloride stands as a pivotal compound in modern chemical synthesis, with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique molecular structure, characterized by the 3-bromo, 2,5-dimethyl, and 1-sulfonyl chloride functionalities, enables a wide range of synthetic transformations. As research continues to uncover new applications for this compound, its role in the development of advanced therapeutic agents and sustainable chemical processes is expected to grow significantly.